MFCD02359893

• IUPAC Name: 7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-3-naphthalen-2-yloxy-2-(trifluoromethyl)chromen-4-one
• InChI: InChI=1S/C26H23F3N2O4/c1-30-10-12-31(13-11-30)15-20-21(32)9-8-19-22(33)24(25(26(27,28)29)35-23(19)20)34-18-7-6-16-4-2-3-5-17(16)14-18/h2-9,14,32H,10-13,15H2,1H3
• InChI Key: LSSXWAJGUWNSMR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(C=CC3=C2OC(=C(C3=O)OC4=CC5=CC=CC=C5C=C4)C(F)(F)F)O
• Molecular Formula: C26H23F3N2O4
• Molecular Weight: 484.5 g/mol

Description

MFCD02359893 is a chemical compound identified by its MDL number. Such compounds are frequently utilized in pharmaceutical and agrochemical research due to their bioactive properties .

Preparation Methods

The synthesis of MFCD02359893 involves several steps, including specific reaction conditions and reagents. The preparation methods can vary depending on the desired purity and yield. Industrial production methods often involve large-scale synthesis with optimized reaction conditions to ensure consistency and efficiency.

Chemical Reactions Analysis

MFCD02359893 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

MFCD02359893 has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various reactions and as a catalyst in some processes. In biology, it is studied for its potential effects on cellular processes and its interactions with biological molecules. In medicine, it is being investigated for its therapeutic potential in treating certain diseases. In industry, it is used in the production of various materials and chemicals.

Mechanism of Action

The mechanism of action of MFCD02359893 involves its interaction with specific molecular targets and pathways. It can bind to certain receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physical Properties Comparison

Compound (MDL/CAS)	Molecular Formula	Molecular Weight (g/mol)	Solubility (mg/mL)	Log Po/w	Bioavailability Score
This compound	Not Available	Not Available	Not Available	N/A	N/A
CAS 918538-05-3	C₆H₃Cl₂N₃	188.01	0.24	0.78	0.55
CAS 1022150-11-3	C₂₇H₃₀N₆O₃	486.57	N/A	2.15	N/A
CAS 1533-03-5	C₁₀H₉F₃O	202.17	N/A	2.15	0.55

Research Findings and Insights

• Structural Flexibility : Compounds like CAS 918538-05-3 and CAS 1533-03-5 demonstrate that halogenation (Cl, F) enhances metabolic stability but may reduce solubility .
• Bioactivity Trends : Pyrrolotriazine derivatives (e.g., CAS 918538-05-3) show moderate CNS penetration, making them candidates for neuropharmacological research .
• Synthetic Challenges : Larger molecules (e.g., CAS 1022150-11-3) require multistep syntheses, increasing production costs .